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Technical Support Center: Platinum-Rhodium
Thermocouples
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

common issues encountered during the calibration and use of platinum-rhodium

thermocouples.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can affect the calibration of my platinum-rhodium

thermocouple?

A1: The calibration of platinum-rhodium thermocouples can be influenced by several factors,

primarily categorized as metallurgical and environmental.

Metallurgical Changes:

Contamination: The platinum and platinum-rhodium wires are highly susceptible to

contamination from various elements at high temperatures, such as silicon, lead, zinc,

phosphorus, and arsenic.[1] This contamination can alter the thermoelectric properties of

the wires, leading to calibration drift. Even small amounts of silicon from siliceous
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refractories, particularly in a reducing atmosphere like hydrogen, can cause embrittlement

and failure.[1]

Rhodium Oxide Evaporation: At temperatures above 1000°C, rhodium can selectively

evaporate from the alloy wire, and rhodium can diffuse from the alloy leg to the pure

platinum leg.[2] This change in composition affects the thermoelectric voltage and leads to

decalibration.[2][3]

Recrystallization and Grain Growth: At high temperatures (above 1100°C for platinum), the

microstructure of the thermocouple wires changes through recrystallization and grain

growth.[2][4] This can make the wires brittle and more susceptible to failure, especially if

they are in contact with other platinum components, which can lead to sticking.[2]

Mechanical Stress and Strain: Bending, twisting, or any form of cold work introduces

mechanical stress and strain into the thermocouple wires.[5][6] This can cause

inhomogeneities and affect the thermoelectric output, leading to calibration errors.[5][6]

Environmental and Operational Factors:

Operating Temperature: The higher the operating temperature, the greater the rate of

metallurgical changes like rhodium evaporation and recrystallization, accelerating

calibration drift.[2][7]

Atmosphere: Platinum-rhodium thermocouples perform best in oxidizing and inert

atmospheres.[8][9][10] Reducing atmospheres, or those containing metal vapors, can lead

to contamination and rapid degradation of the thermocouple.[8][9][10]

Immersion Depth: Inconsistent immersion depth in a temperature gradient can lead to

errors, as the thermoelectric EMF is generated in the portion of the wires that lies within

this gradient.[11]

Insulation and Sheathing: The choice of insulators and protective sheaths is critical. Using

materials containing silica in a reducing atmosphere can lead to silicon contamination.[1]

Impervious alumina sheaths are recommended for protection.[1]

Q2: My thermocouple reading is unstable. What are the possible causes and how can I

troubleshoot it?
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A2: Unstable readings from a platinum-rhodium thermocouple can stem from several issues.

Here are common causes and troubleshooting steps:

Poor Electrical Connection: Loose or corroded connections in the thermocouple circuit can

cause fluctuating readings.

Troubleshooting: Check all connections, including those at the junction box and the

measuring instrument. Ensure they are clean and tight.

Electromagnetic Interference (EMI): Strong electromagnetic fields from nearby equipment

can induce noise in the thermocouple signal.

Troubleshooting: Route thermocouple wires away from power cables and motors. Use

shielded extension wires and ensure proper grounding. A thermocouple should only be

grounded at a single point, either at the transmitter or the controller, but not both, to avoid

ground loops.[12]

Vibration: Mechanical vibration can cause intermittent contact at the connections or stress

the thermocouple wires, leading to an unstable signal.[5]

Troubleshooting: Secure the thermocouple and its wiring to minimize vibration. If vibration

is unavoidable, consider using a thermocouple with a more robust construction.

Inhomogeneous Wires: If the thermocouple wires have become inhomogeneous due to

contamination or strain, moving the thermocouple within a temperature gradient can cause

the output to fluctuate.

Troubleshooting: If inhomogeneity is suspected, the thermocouple may need to be

annealed or replaced.

Q3: The temperature reading from my thermocouple seems consistently high or low. What

should I check?

A3: Consistently inaccurate readings are often a sign of decalibration or issues with the

measurement setup.
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Decalibration: Over time, especially at high temperatures, the thermoelectric properties of

the thermocouple will change, leading to a systematic error in the readings.[5][7]

Troubleshooting: The thermocouple needs to be recalibrated against a standard. If the

error is outside acceptable limits, the thermocouple should be replaced.

Incorrect Cold Junction Compensation: The reference junction (cold junction) temperature

must be accurately measured and compensated for. Any error in this measurement will

translate directly to an error in the final temperature reading.[5]

Troubleshooting: Verify that the cold junction compensation is enabled and functioning

correctly on your measurement instrument. Ensure the reference junction is in a stable

temperature environment.[12][13]

Reversed Polarity: If the thermocouple or extension wires are connected with reversed

polarity, the reading will be significantly incorrect.[12][13]

Troubleshooting: Check the wiring connections. The negative lead (pure platinum for Type

S and R) should be connected to the negative terminal, and the positive lead (platinum-

rhodium alloy) to the positive terminal.

Use of Incorrect Extension Wires: Extension wires must be of the correct type for the

thermocouple being used. Using the wrong type will introduce an error.

Troubleshooting: Ensure that the extension wires match the thermocouple type (e.g., Type

S extension wire for a Type S thermocouple).

Troubleshooting Guides
Guide 1: Diagnosing and Addressing Contamination
Issue: The thermocouple has become brittle, shows a significant change in calibration, or has

failed unexpectedly.

Potential Cause: Contamination of the platinum or platinum-rhodium wires.

Troubleshooting Workflow:
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Symptom:
Brittle wire, calibration drift,

or premature failure.

1. Review Operating Environment
- Atmosphere (reducing, oxidizing?)

- Presence of contaminants (Si, Pb, Zn?)
- Sheath and insulator material.

Is the atmosphere reducing
(e.g., Hydrogen)?

Are silica-based
refractories used?

Yes

Are other contaminants
(metal vapors, etc.) present?

No

High likelihood of
silicon contamination.

Yes No

Action:
- Replace thermocouple.

- Use high-purity, impervious
  alumina sheaths and insulators.

Likely contamination from
environment.

Yes

No obvious source
of contamination.

No

Action:
- Replace thermocouple.

- Ensure adequate protection from
  the specific contaminants.

2. Review Handling Procedures
- Were bare wires handled

  without clean gloves?

Improper handling is a
possible contamination source.

Yes

Action:
- Implement strict handling protocols.

- Clean new thermocouples before use.
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Symptom:
Consistently inaccurate
temperature readings.

1. Verify Wiring
- Check for reversed polarity.

- Ensure correct extension wire type.

Is there a wiring issue?

Action:
Correct wiring and re-test.

Yes

2. Check Cold Junction
Compensation (CJC)

- Is CJC enabled and stable?

No

3. Perform Calibration Check
- Compare against a calibrated

  reference thermometer.

Is there a CJC issue?

Action:
Correct CJC settings and ensure

stable reference temperature.

Yes

No

Is the reading within
tolerance?

Issue likely resolved or related
to another system component.

Yes

Thermocouple is decalibrated.

No

Action:
Replace thermocouple.
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Experimental Setup Procedure Data Analysis

Uniform Temperature
Source (Furnace)

Test
Thermocouple

Reference
Thermometer

Reference Junction
(Ice Bath / 0°C)

Precision
Voltmeter

1. Heat furnace to
 a setpoint and stabilize.

2. Simultaneously record:
- Temperature (from Ref.)

- EMF (from Test TC)

3. Repeat for multiple
temperature points.

4. Compare measured EMF
to standard tables (ITS-90).

5. Calculate error:
Error = Measured EMF - Standard EMF

6. Generate correction curve.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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